Cas no 954695-94-4 (4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 954695-94-4
• MF: C₂₆H₂₆N₄O₄S
• MW: 490.574044704437
• CID: 6530228
• Update Time: 2025-07-01

4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide
• Benzamide, N-[5-[(2,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-4-[[methyl(phenylmethyl)amino]sulfonyl]-

• Inchi： 1S/C26H26N4O4S/c1-18-9-10-22(19(2)15-18)16-24-28-29-26(34-24)27-25(31)21-11-13-23(14-12-21)35(32,33)30(3)17-20-7-5-4-6-8-20/h4-15H,16-17H2,1-3H3,(H,27,29,31)
• InChI Key： FOHUSRADOIFVHT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C(C)C=C2C)O1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• pka: 9.85±0.70(Predicted)

Additional information on 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Overview of 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954695-94-4)

The compound 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954695-94-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzamide core with a 1,3,4-oxadiazole ring and a sulfamoyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of these functional groups suggests potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

Recent trends in scientific literature highlight a growing curiosity about sulfamoyl-based compounds due to their versatility in medicinal chemistry. Researchers are increasingly exploring molecules like 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide for their potential in addressing unmet medical needs. Questions such as "What are the biological activities of 1,3,4-oxadiazole derivatives?" or "How do sulfamoyl benzamides interact with cellular targets?" are frequently searched in academic databases, reflecting the compound's relevance in contemporary studies.

The synthesis of CAS No. 954695-94-4 involves multi-step organic reactions, often starting with the preparation of the oxadiazole ring followed by sulfamoylation and benzamide coupling. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its structure. This compound's stability under various conditions is also a topic of interest, as it influences its suitability for further development.

In the context of drug design, the 2,4-dimethylphenyl group in 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide may enhance lipophilicity, potentially improving membrane permeability. This property is crucial for compounds intended to act on intracellular targets. Discussions around "optimizing benzamide derivatives for bioavailability" or "role of oxadiazoles in CNS drug delivery" are common in forums and research papers, aligning with the compound's structural features.

Beyond pharmaceuticals, CAS No. 954695-94-4 could find applications in material science, particularly in designing functional polymers or small-molecule catalysts. Its aromatic and heterocyclic components may contribute to photophysical properties, making it a candidate for optoelectronic materials. Searches like "applications of sulfamoyl compounds in materials" or "thermal stability of oxadiazole-containing molecules" indicate broader interdisciplinary interest.

Regulatory and safety assessments of 4-benzyl(methyl)sulfamoyl-N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide are essential before large-scale use. While not classified as hazardous, standard precautions for handling organic compounds apply. Environmental fate studies, including biodegradability and ecotoxicity, are increasingly demanded by regulatory bodies, as seen in queries like "environmental impact of sulfonamide derivatives."

In summary, CAS No. 954695-94-4 represents a compelling case study in modern chemical research. Its structural complexity and functional diversity position it at the intersection of multiple scientific disciplines, from medicinal chemistry to advanced materials. As research progresses, this compound may unlock new possibilities in both therapeutic and technological domains, answering the persistent question: "How can multi-functional heterocycles address complex scientific challenges?"